Cas no 55370-28-0 (ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate)
55370-28-0 structure
Product Name:ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
CAS No:55370-28-0
MF:C8H7BrO4S
MW:279.107780694962
CID:2146784
PubChem ID:12197947
Update Time:2025-04-21
ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
- 3,4-Methylenedioxy-2-bromo-5-ethoxycarbonyl thiophene
- SCHEMBL8541114
- 55370-28-0
- DB-319516
- ZLPMCCLBQXWJLP-UHFFFAOYSA-N
-
- Inchi: 1S/C8H7BrO4S/c1-2-11-8(10)6-4-5(7(9)14-6)13-3-12-4/h2-3H2,1H3
- InChI Key: ZLPMCCLBQXWJLP-UHFFFAOYSA-N
- SMILES: BrC1=C2C(=C(C(=O)OCC)S1)OCO2
Computed Properties
- Exact Mass: 277.92484Da
- Monoisotopic Mass: 277.92484Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 73Ų
ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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